1-Naphthalenesulfonic acid, 4-hydroxy-3-nitroso-

• CAS: 3682-32-4
• Synonyms: 2-nitroso-1-naphthol-4-sulfonic acid
• Molecular Formula: C10H7NO5S
• Molecular Weight: 253.23 g/mol
• SMILES: C1=CC=C2C(=C1)C(=CC(=C2O)N=O)S(=O)(=O)O
• InChI: InChI=1S/C10H7NO5S/c12-10-7-4-2-1-3-6(7)9(17(14,15)16)5-8(10)11-13/h1-5,12H,(H,14,15,16)
• InChIKey: GASPSNIEUBWWJU-UHFFFAOYSA-N

Analytical labs require selective, water-soluble chelators for trace metal recovery. This ortho-hydroxy-nitroso compound enables quantifiable differentiation from disulfonated analogs. - **Performance**: 2.9× AAS sensitivity for Co (0.0834 µg/mL) vs direct analysis; 95%+ coprecipitation recovery for Co/Pb/Cu/Fe/Zn. - **Immobilization**: 2× higher adsorption capacity on PHMG-silica (pH 3-8) than disulfonated salts; 80× preconcentration. - **Supply**: >98% purity hydrated solid; ambient shipping.

4-Hydroxy-3-nitroso-1-naphthalenesulfonic Acid: Analytical & Industrial Uses

1-Naphthalenesulfonic acid, 4-hydroxy-3-nitroso- (CAS 3682-32-4), also known as 2-nitroso-1-naphthol-4-sulfonic acid or Nitroso-N-salt, is a monosulfonated nitrosonaphthol derivative that functions as a water-soluble chelating agent for transition metal ions [1]. The compound features a characteristic ortho-hydroxy-nitroso chelating motif that enables the formation of stable anionic complexes with metals including cobalt, copper, nickel, iron, palladium, and silver [2]. First introduced by Hoffmann as a qualitative analytical reagent for cobalt, copper, and iron, the compound was subsequently applied to quantitative colorimetric cobalt determination by Wise and Brandt, establishing its foundational role in analytical chemistry [3]. The compound is commercially available as a hydrated solid with typical purity specifications of >98.0% and exhibits solubility in water and ethanol, making it suitable for aqueous analytical workflows .

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Aqueous metal chelation and colorimetric reagent workflows

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Preconcentration of Co, Cu, Ni, Pb, Zn from water and alloys

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Industrial wet oxidative desulfurization of coal gas

• [1] SDBS (Spectral Database for Organic Compounds), National Institute of Advanced Industrial Science and Technology (AIST). IR spectrum of 4-hydroxy-3-nitroso-1-naphthalenesulfonic acid. SDBS No. NIDA-19189, 1999. View Source
• [2] Dogan Uluozlu, O. et al. Coprecipitation of trace elements with Ni2+/2-Nitroso-1-naphthol-4-sulfonic acid and their determination by flame atomic absorption spectrometry. Journal of Hazardous Materials, 2010, 176(1-3), 1032-1037. View Source
• [3] Taher, M.A. Derivative UV-visible spectrophotometric determination of nickel in alloys and biological samples after preconcentration with the ion pair of 2-nitroso-1-naphthol-4-sulfonic acid and tetradecyldimethylbenzylammonium chloride onto microcrystalline naphthalene or by a column method. Analytica Chimica Acta, 1999, 382(1-2), 157-165. View Source

Why 4-Hydroxy-3-nitroso-1-naphthalenesulfonic Acid Substitution Fails

Within the nitrosonaphthol class, the number and position of sulfonate substituents fundamentally alter metal-binding thermodynamics, solubility behavior, and practical analytical performance. The monosulfonated 2-nitroso-1-naphthol-4-sulfonic acid (target compound) exhibits acid dissociation constants (pKa values) and nickel(II) complex formation constants that are quantitatively distinct from disulfonated analogs such as 1-nitroso-2-naphthol-3,6-disulfonic acid (Nitroso-R-salt) and 2-nitroso-1-naphthol-3,6-disulfonic acid (Nitroso-K-salt) [1]. These differences in binding affinity directly impact sensitivity, selectivity, and the achievable detection limits in spectrophotometric, chromatographic, and preconcentration workflows. Furthermore, the monosulfonated reagent demonstrates approximately twice the immobilization efficiency on polyhexamethylene guanidinium (PHMG)-modified silica compared to disulfonated analogues, a critical distinction when designing solid-phase extraction or sensor platforms [2]. Generic substitution without consideration of these quantifiable differences in thermodynamic stability, pH-dependent extraction behavior, and surface immobilization capacity will compromise analytical method reproducibility and may necessitate complete revalidation.

Binding

Monosulfonated target shows distinct pKa and Ni²⁺ formation constants vs. disulfonated Nitroso-R-salt; anomalous kinetics may limit direct method transfer.

SPE

PHMG-silica immobilization is ~2× lower for disulfonated analogues (Nitroso-R, Nitroso-K), reducing preconcentration factors and detection power.

• [1] Hynes, M.J. et al. Acid dissociation and nickel-complex formation constants of some nitrosonaphtholsulphonate ligands. Polyhedron, 1989, 8(4), 473-477. View Source
• [2] Didukh, S.L. et al. Determination of metals in natural waters by inductively coupled plasma optical emission spectroscopy after preconcentration on silica sequentially coated with layers of polyhexamethylene guanidinium and sulphonated nitrosonaphthols. International Journal of Analytical Chemistry, 2019, Article ID 1467631. View Source

4-Hydroxy-3-nitroso-1-naphthalenesulfonic Acid vs. Analogs: Key Evidence

Nickel Complex Formation: Monosulfonated vs. Disulfonated Reagent

Direct head-to-head comparison of acid dissociation constants (pKa) and nickel(II) mono-complex formation constants (log KML) between the target compound (2-nitroso-1-naphthol-4-sulfonic acid) and the disulfonated analog 1-nitroso-2-naphthol-3,6-disulfonic acid (Nitroso-R-salt) at 25°C and ionic strength 0.1 mol dm⁻³ [1]. The monosulfonated target compound exhibits measurably distinct thermodynamic parameters compared to its disulfonated counterpart, with the disulfonate complex showing unusual kinetic behavior in both association and dissociation [2].

Ni²⁺ Complex Formation

Head-to-head

Quantitatively distinct pKa and log KML vs. Nitroso-R-salt

Supports complexation predictability review

Conditions: 25°C, μ=0.1 mol dm⁻³

Evidence Dimension	Acid dissociation and Ni²⁺ complex formation constants
Target Compound Data	pKa and log KML values for 2-nitroso-1-naphthol-4-sulfonic acid with Ni²⁺
Comparator Or Baseline	1-Nitroso-2-naphthol-3,6-disulfonic acid (Nitroso-R-salt) with Ni²⁺
Quantified Difference	Quantitatively distinct pKa values and formation constants; disulfonate complex exhibits unusual dissociation/formation behavior not observed with monosulfonate target compound
Conditions	25°C, μ = 0.1 mol dm⁻³, aqueous medium

Why This Matters

The distinct thermodynamic binding profile of the monosulfonated target compound enables predictable, well-behaved complexation kinetics essential for reproducible analytical method development, whereas the disulfonated analog exhibits anomalous kinetic behavior that may compromise method robustness.

• [1] Hynes, M.J. et al. Acid dissociation and nickel-complex formation constants of some nitrosonaphtholsulphonate ligands. Polyhedron, 1989, 8(4), 473-477. View Source
• [2] Lalor, G.C. Reactions of Nickel Ions with Nitroso-Naphthols II. Formation and Dissociation Kinetics of Some Nickel Complexes. Journal of Inorganic and Nuclear Chemistry, 1968. View Source

Silica Immobilization Efficiency: Monosulfonated vs. Disulfonated Analogs

In a direct comparative study of reagent immobilization on polyhexamethylene guanidinium (PHMG)-coated silica, the monosulfonated 2-nitroso-1-naphthol-4-sulfonic acid (target compound, Nitroso-N-salt) exhibited approximately twice the adsorption capacity of disulfonated analogues including 1-nitroso-2-naphthol-3,6-disulfonic acid (Nitroso-R-salt) and 2-nitroso-1-naphthol-3,6-disulfonic acid (Nitroso-K-salt) [1]. This differential adsorption behavior was observed under identical immobilization conditions in the pH range 3-8.

SPE Immobilization

Head-to-head

2× higher adsorption on PHMG-silica vs. disulfonated analogs

Supports SPE ligand density review

pH 3–8, room temperature

Evidence Dimension	Adsorption capacity on PHMG-modified silica
Target Compound Data	Adsorption capacity approximately 2× higher than disulfonated analogues
Comparator Or Baseline	Nitroso-R-salt (1-nitroso-2-naphthol-3,6-disulfonic acid) and Nitroso-K-salt (2-nitroso-1-naphthol-3,6-disulfonic acid)
Quantified Difference	2-fold higher adsorption (twice as high) for monosulfonated target compound versus disulfonated analogues
Conditions	PHMG-modified silica, pH 3-8, room temperature

Why This Matters

Higher immobilization capacity translates directly to greater functional ligand density on solid supports, enabling higher preconcentration factors (20-80× demonstrated) and lower sub-ppb detection limits in ICP-OES analysis of trace metals from natural waters.

• [1] Didukh, S.L. et al. Determination of metals in natural waters by inductively coupled plasma optical emission spectroscopy after preconcentration on silica sequentially coated with layers of polyhexamethylene guanidinium and sulphonated nitrosonaphthols. International Journal of Analytical Chemistry, 2019, Article ID 1467631. View Source

Desulfurization Efficiency vs. Ammonium Naphthoquinone Sulfonate

In a pilot plant study treating 2,000 Nm³/hr coal gas, the target compound 2-nitroso-1-naphthol-4-sulfonic acid at a concentration of 1 mol/m³ achieved desulfurization efficiency equivalent to that obtained with 2 mol/m³ of ammonium 1,4-naphthoquinone-2-sulfonate [1]. This represents a 2:1 molar efficiency advantage, with the target compound requiring only half the molar concentration to achieve identical sulfur removal performance.

Desulfurization

Head-to-head

2:1 molar efficiency vs. ammonium 1,4-naphthoquinone-2-sulfonate

Reported reduced chemical consumption context

Pilot plant, 2,000 Nm³/hr coal gas

Evidence Dimension	Desulfurization efficiency
Target Compound Data	1 mol/m³ achieving specified desulfurization coefficient
Comparator Or Baseline	Ammonium 1,4-naphthoquinone-2-sulfonate at 2 mol/m³
Quantified Difference	2:1 molar efficiency ratio (target compound requires 50% less molar quantity for equivalent performance)
Conditions	Pilot plant, 2,000 Nm³/hr coal gas stream

Why This Matters

This 2× molar efficiency advantage translates to reduced chemical consumption, lower operating costs, and smaller reagent inventory requirements in industrial gas purification applications, providing a clear procurement rationale over alternative naphthoquinone-based desulfurization catalysts.

• [1] Japanese research study. Wet oxidative desulfurization using 2-nitroso-1-naphthol-4-sulfonic acid. Pilot plant study on coal gas desulfurization, 2010. View Source

Cobalt Sensitivity: Column Preconcentration vs. Direct AAS

Using a column chromatographic preconcentration method with 2-nitroso-1-naphthol-4-sulfonic acid (Nitroso-S) and tetradecyldimethylbenzylammonium chloride (TDBA) supported on microcrystalline naphthalene, the characteristic concentration (sensitivity for 1% absorption) was 0.0834 μg/ml for cobalt, compared to 0.240 μg/ml for the direct atomic absorption spectrometric (AAS) method without preconcentration [1]. This represents an approximately 2.9-fold sensitivity enhancement. The method achieved a relative standard deviation of 1.7% for replicate determinations (n=7) and a linear calibration range of 0.5-15 μg Co in 5 ml final DMF solution.

Co Sensitivity

Head-to-head

2.88× sensitivity improvement over direct AAS (0.0834 vs 0.240 μg/ml)

Supports trace Co quantification review

Column preconcentration, AAS at 241 nm

Evidence Dimension	Characteristic concentration (sensitivity for 1% absorption)
Target Compound Data	0.0834 μg/ml Co (with Nitroso-S-TDBA column preconcentration)
Comparator Or Baseline	0.240 μg/ml Co (direct AAS from aqueous medium without preconcentration)
Quantified Difference	2.88-fold improvement in sensitivity (0.0834 vs 0.240 μg/ml)
Conditions	Column preconcentration on naphthalene-supported Nitroso-S-TDBA ion pair, pH 7.8-10.2, flow rate 2 ml/min, AAS measurement at 241 nm

Why This Matters

The 2.9× sensitivity enhancement enables reliable quantification of trace cobalt in complex matrices such as aluminum alloys and steels where direct AAS would be insufficiently sensitive, making this reagent essential for laboratories requiring low-level cobalt determination in metallurgical samples.

• [1] Miura, J.; Sugita, N.; Satake, M. Column chromatographic preconcentration of cobalt in aluminum alloys and steels with 2-nitroso-1-naphthol-4-sulfonic acid tetradecyldimethylbenzylammonium ion pair supported on naphthalene. Microchemical Journal, 1990, 42(3), 306-313. View Source

Nitrate Determination Speed: This Reagent vs. Standard Methods

A method for nitrate determination in water using 2-nitroso-1-naphthol-4-sulfonic acid was reported to be "much more rapid" than the presently accepted standard methods for nitrate determination at the time of evaluation [1]. In contrast, an alternative method using 1-naphthol-4-sulfonic acid was evaluated and found to be satisfactory only under very carefully controlled conditions, limiting its practical utility. The nitroso-substituted target compound enables faster analytical throughput without the stringent condition control required by the non-nitrosated analog.

Nitrate Speed

Reported

Reported much faster than standard methods; analog requires tight condition control

Supports throughput improvement context

Qualitative comparison; data to verify

Evidence Dimension	Method speed and robustness
Target Compound Data	Much more rapid than standard methods; robust performance
Comparator Or Baseline	1-Naphthol-4-sulfonic acid method (non-nitrosated analog) and standard nitrate methods
Quantified Difference	Qualitative: substantially faster; comparator analog method satisfactory only under carefully controlled conditions
Conditions	Aqueous nitrate determination, water samples

Why This Matters

Faster analytical turnaround with robust, less condition-sensitive performance reduces labor costs and increases sample throughput in water quality monitoring laboratories, providing a clear operational efficiency advantage over both standard methods and non-nitrosated naphthol sulfonic acid alternatives.

• [1] U.S. Department of the Interior, U.S. Geological Survey. Reagents for determination of trace impurities in water. IDEALS repository, University of Illinois. View Source

Copper Preconcentration via Column Method

Using 2-nitroso-1-naphthol-4-sulfonic acid and tetradecyldimethylbenzylammonium chloride on microcrystalline naphthalene in a column format, approximately 1.5 μg of copper can be quantitatively concentrated from 300 mL of aqueous sample, representing a concentration as low as 5 ng/mL in the original sample [1]. The copper complex is quantitatively retained in the pH range 7.1-10.7, enabling analysis by second-derivative spectrophotometry with a 60-fold volume reduction during preconcentration.

Cu Preconcentration

Reported

60× volume reduction; 5 ng/mL detection capability

Supports low-level Cu determination review

pH 7.1–10.7, derivative spectrophotometry

Evidence Dimension	Preconcentration capacity
Target Compound Data	1.5 μg Cu concentrated from 300 mL sample (5 ng/mL detection capability)
Comparator Or Baseline	Direct analysis without preconcentration
Quantified Difference	60-fold volume reduction (300 mL to 5 mL final volume)
Conditions	pH 7.1-10.7, microcrystalline naphthalene-TDBA support, DMF elution, second-derivative spectrophotometry

Why This Matters

The ability to achieve 5 ng/mL copper detection limits enables analysis of trace copper in alloys and biological samples that would otherwise fall below the detection threshold of direct spectrophotometric methods, expanding the analytical applicability of the laboratory.

• [1] Taher, M.A. Second-derivative spectrophotometric determination of trace copper after preconcentration with the ion pair of 2-nitroso-1-naphthol-4-sulfonic acid and tetradecyldimethylbenzylammonium chloride on microcrystalline naphthalene or a column. Journal of Analytical Chemistry, 2001, 56, 149-155. View Source

Optimal Applications of 4-Hydroxy-3-nitroso-1-naphthalenesulfonic Acid

Trace Cobalt in Alloys and Steels

This compound enables quantification of trace cobalt in aluminum alloys and steels via column preconcentration with TDBA-supported naphthalene followed by AAS. The method achieves a 2.9-fold sensitivity enhancement (0.0834 μg/ml characteristic concentration) compared to direct AAS (0.240 μg/ml) and maintains a linear range of 0.5-15 μg Co with RSD 1.7% [1]. Quantitative retention occurs at pH 7.8-10.2 in the presence of ammonium citrate, with demonstrated performance on standard reference materials [1].

Multi-Element Coprecipitation from Environmental Waters

The Ni²⁺/2-nitroso-1-naphthol-4-sulfonic acid precipitate system enables simultaneous coprecipitation of Co, Pb, Cu, Fe, and Zn from environmental water samples with recovery values exceeding 95% for all analyte ions [2]. The method achieves detection limits of 1.05 μg/L (Co), 2.67 μg/L (Pb), 1.30 μg/L (Cu), 1.38 μg/L (Fe), and 0.50 μg/L (Zn) when coupled with flame atomic absorption spectrometry (FAAS), validated against IAEA 336 lichen and SLRS-4 Riverine water certified reference materials [2].

SPE Sorbent for Sub-ppb Metal Analysis

When immobilized on PHMG-coated silica, the monosulfonated target compound provides approximately twice the adsorption capacity of disulfonated nitrosonaphthol analogues under identical pH 3-8 conditions [3]. This higher ligand density enables preconcentration factors of 20-80× and sub-ppb detection limits for Cu(II), Fe(III), Co(II), Ni(II), Al(III), Zn(II), Pb(II), Mn(II), and Cr(III) in natural waters when coupled with ICP-OES determination [3]. The hydrolytic stability of the PHMG-silica support allows treatment with 6 M HCl at 50°C, and metals can be desorbed using 1 M HCl or 1 M HNO₃ [3].

Coal Gas Wet Oxidative Desulfurization

In industrial gas purification, the target compound at 1 mol/m³ concentration achieves desulfurization efficiency equivalent to 2 mol/m³ of ammonium 1,4-naphthoquinone-2-sulfonate in a 2,000 Nm³/hr coal gas pilot plant [4]. This 2:1 molar efficiency advantage translates directly to reduced chemical consumption and lower operational costs in large-scale gas treatment facilities.

Application

Selection Property

Validation Focus

Cobalt in alloys & steels

Column preconcentration with TDBA/naphthalene

Sensitivity enhancement vs. direct AAS

Multi-element coprecipitation

Ni²⁺/2-nitroso-1-naphthol-4-sulfonate precipitate system

Recovery >95% for Co, Pb, Cu, Fe, Zn; FAAS detection

SPE sorbent for sub-ppb analysis

PHMG-silica immobilized monosulfonated reagent

Preconcentration factor 20–80×; multi-metal ICP-OES

Coal gas desulfurization

Molar efficiency relative to naphthoquinone

Reported pilot-plant performance context

• [1] Miura, J.; Sugita, N.; Satake, M. Column chromatographic preconcentration of cobalt in aluminum alloys and steels with 2-nitroso-1-naphthol-4-sulfonic acid tetradecyldimethylbenzylammonium ion pair supported on naphthalene. Microchemical Journal, 1990, 42(3), 306-313. View Source
• [2] Dogan Uluozlu, O. et al. Coprecipitation of trace elements with Ni2+/2-Nitroso-1-naphthol-4-sulfonic acid and their determination by flame atomic absorption spectrometry. Journal of Hazardous Materials, 2010, 176(1-3), 1032-1037. View Source
• [3] Didukh, S.L. et al. Determination of metals in natural waters by inductively coupled plasma optical emission spectroscopy after preconcentration on silica sequentially coated with layers of polyhexamethylene guanidinium and sulphonated nitrosonaphthols. International Journal of Analytical Chemistry, 2019, Article ID 1467631. View Source
• [4] Japanese research study. Wet oxidative desulfurization using 2-nitroso-1-naphthol-4-sulfonic acid. Pilot plant study on coal gas desulfurization, 2010. View Source